Cas no 135-50-2 (disodium 3-aminonaphthalene-2,7-disulphonate)

• Product Name: disodium 3-aminonaphthalene-2,7-disulphonate
• CAS No: 135-50-2
• MF: C₁₀H₇NNa₂O₆S₂
• MW: 347.275222063065
• CID: 36342
• PubChem ID: 67411
• Update Time: 2025-04-18

disodium 3-aminonaphthalene-2,7-disulphonate Chemical and Physical Properties

Names and Identifiers

• disodium 3-aminonaphthalene-2,7-disulphonate
• MONOSODIUM 2-NAPHTHYLAMINE-3,6-DISULFONATE
• 2-Amino-3,6-naphthalenedisulfonic acid,disodium salt
• 2-Naphthylamine-3,6-Disulfonic Acid Sodium Salt
• 3-amino-2,7-naphthalenedisulfonic acid disodium salt
• 3-Aminonaphthalene-2,7-disulfonic acid disodium salt
• Amino R Salt
• disodium 3-aminonaphthalene-2,7-disulfonate
• disodium 3-azanylnaphthalene-2,7-disulfonate
• Monosodium-2-Naphthylamine-3,6-Disulfonate
• 2-Amino-3,6-naphthalenedisulfonic acid, disodium salt
• DTXSID1059650
• 135-50-2
• 2,7-Naphthalenedisulfonicacid, 3-amino-, sodium salt (1:2)
• 2-Naphthylamine-3,6-disulfonic acid, sodium salt
• 2,7-Naphthalenedisulfonic acid, 3-amino-, sodium salt (1:?)
• 97PV6XLU4M
• sodium 3-aminonaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 3-amino-, sodium salt (1:2)
• 79873-40-8
• SCHEMBL17976508
• 2,7-Naphthalenedisulfonic acid, 3-amino-, sodium salt
• W-108269
• EINECS 205-195-8
• DISODIUM 3-AMINO-2,7-NAPHTHALENEDISULFONATE
• 2,7-Naphthalenedisulfonic acid, 3-amino-, disodium salt
• NS00079295
• AKOS015914108
• UNII-97PV6XLU4M
• disodium;3-aminonaphthalene-2,7-disulfonate
• DTXCID4034283
• YCBINYVMSDDQKZ-UHFFFAOYSA-L
• DTXSID80105108

• Inchi： 1S/C10H9NO6S2.2Na/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： YCBINYVMSDDQKZ-UHFFFAOYSA-L
• SMILES： S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 346.95100
• Monoisotopic Mass: 346.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 157A^2

Experimental Properties

• Color/Form: Off white powder.
• PSA: 157.18000
• LogP: 2.97300